Cas no 3529-04-2 (N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide)

• Product Name: N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide
• CAS No: 3529-04-2
• Molecular Formula: C₂₅H₄₆N+^.Br-
• Molecular Weight: 440.54344
• MDL: MFCD00031550
• CID: 84776
• PubChem ID: 165133

N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide Properties

Names and Identifiers

• N-Benzyl-N,N-dimethylhexadecan-1-aminium bromide
• CETYLBENZYLDIMETHYLAMMONIUM BROMIDE
• benzyl(hexadecyl)dimethylammonium bromide
• Benzyl(hexadecyl)dimethylammoniumbromid
• Benzylcetyldimethylaminium·bromide
• Benzyldimethylhexadecylaminium·bromide
• Hexadecylbenzyldimethylaminium·bromide
• Hexadecylbenzyldimethylammonium bromide
• BenzeneMethanaMiniuM, N-hexadecyl-N,N-diMethyl-, broMide
• benzyldimethylhexadecylammonium bromide
• Benzyl-hexadecyl-dimethyl-ammonium, Bromid
• benzyl-hexadecyl-dimethyl-ammonium, bromide
• hexadecyldimethylbenzylammonium bromide
• N-benzyl-N,N-dimethylhexadecyl-1-ammonium bromide
• Sinnoquat BC 95
• CETYLBENZYLDIMETHYLAMMONIUMBROMIDE
• cetyldimethylbenzylammonium bromide
• NSC-263517
• BENZENEMETHANAMINIUM, N-HEXADECYL-N,N-DIMETHYL-, BROMIDE (1:1)
• CHEMBL2414246
• EINECS 222-556-5
• AKOS015960591
• MFCD00031550
• DTXSID90956729
• FT-0712615
• cetyl benzyl dimethyl ammonium bromide
• benzyl-hexadecyl-dimethylazanium;bromide
• NS00083108
• 3529-04-2
• NSC263517
• DLNWMWYCSOQYSQ-UHFFFAOYSA-M
• hexadecyldimethylbenzyl ammonium bromide
• cetyl dimethyl benzyl ammonium bromide
• Q27291082
• Cetalkonium bromide
• NSC 263517
• UHU0390Z3J
• UNII-UHU0390Z3J
• SCHEMBL231765
• DB-025306

• MDL： MFCD00031550
• InChIKey： DLNWMWYCSOQYSQ-UHFFFAOYSA-M
• Inchi： InChI=1S/C25H46N.BrH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(2,3)24-25-21-18-17-19-22-25;/h17-19,21-22H,4-16,20,23-24H2,1-3H3;1H/q+1;/p-1
• SMILES： CCCCCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.[Br-]

Computed Properties

• Exact Mass: 392.9214
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 17
• Monoisotopic Mass: 439.281
• Heavy Atom Count: 27
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 4.74830
• PSA: 0
• Boiling Point: °Cat760mmHg
• Melting Point: 77-80 ºC (acetone )
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Alkyldimethylbenzylammonium halides